Cas no 26103-79-7 (1,3-Diethyl 4-hydroxy-1-methyl-5-oxo-3-cyclopentene-1,3-dicarboxylate)

• Product Name: 1,3-Diethyl 4-hydroxy-1-methyl-5-oxo-3-cyclopentene-1,3-dicarboxylate
• CAS No: 26103-79-7
• MF: C₁₂H₁₆O₆
• MW: 256.251844406128
• CID: 6642517
• PubChem ID: 101981670
• Update Time: 2024-01-29

1,3-Diethyl 4-hydroxy-1-methyl-5-oxo-3-cyclopentene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 26103-79-7
• 1,3-Diethyl 4-hydroxy-1-methyl-5-oxo-3-cyclopentene-1,3-dicarboxylate
• DTXSID501156609

• Inchi： 1S/C12H16O6/c1-4-17-10(15)7-6-12(3,9(14)8(7)13)11(16)18-5-2/h13H,4-6H2,1-3H3
• InChI Key： KIAUMEWWBXLHJW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C)C(C(=C(C(=O)OCC)C1)O)=O)=O

Computed Properties

• Exact Mass: 256.09468823g/mol
• Monoisotopic Mass: 256.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.9Ų